Cas no 501696-28-2 (Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-)

Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)- is a heterocyclic compound featuring a thienopyrimidine core substituted with an aminophenyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of both amine functionalities enhances its reactivity, facilitating further derivatization for applications in drug discovery, particularly in kinase inhibitors and other biologically active molecules. Its rigid fused-ring system contributes to stability and binding affinity in target interactions. The compound’s synthetic versatility and potential for modular functionalization underscore its utility in medicinal chemistry and advanced material research.

Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)- structure

501696-28-2 structure

Product Name:Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-

CAS No:501696-28-2

MF:C₁₂H₁₀N₄S

MW:242.299600124359

CID:365587

PubChem ID:25023774

Update Time:2025-05-28

Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)-
- 5-(4-aminophenyl)-Thieno[2,3-d]pyrimidin-4-amine
- 5-(4-aminophenyl)thieno[2,3-d]pyrimidin-4-amine
- FT-0749056
- HKNAOIMDZKNBSU-UHFFFAOYSA-N
- 501696-28-2
- BDBM25113
- DTXSID00648507
- 5-(4-Amino-phenyl)-thieno[2,3-d]pyrimidin-4-ylamine
- SCHEMBL4486113
- Inchi： 1S/C12H10N4S/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(14)15-6-16-12/h1-6H,13H2,(H2,14,15,16)
- InChI Key： HKNAOIMDZKNBSU-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC(=CC=2)N)C2=C(N)N=CN=C12

Computed Properties

Exact Mass: 242.0628
Monoisotopic Mass: 242.06261751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 106Å²

Experimental Properties

PSA: 77.82

Thieno[2,3-d]pyrimidin-4-amine, 5-(4-aminophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973702-100mg	5-(4-Aminophenyl)thieno[2,3-d]pyrimidin-4-amine	501696-28-2	98%	100mg	￥2062.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973702-1g	5-(4-Aminophenyl)thieno[2,3-d]pyrimidin-4-amine	501696-28-2	98%	1g	￥8709.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973702-5g	5-(4-Aminophenyl)thieno[2,3-d]pyrimidin-4-amine	501696-28-2	98%	5g	￥29749.00	2024-05-11